N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea

• IUPAC Name: 1-(3-methylphenyl)-3-(3-nitrophenyl)thiourea
• InChI: InChI=1S/C14H13N3O2S/c1-10-4-2-5-11(8-10)15-14(20)16-12-6-3-7-13(9-12)17(18)19/h2-9H,1H3,(H2,15,16,20)
• InChI Key: NGMPJOVGDRBUQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C14H13N3O2S
• Molecular Weight: 287.34 g/mol

Description

N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea, also known as MNPT, is a chemical compound that has been studied for its potential applications in scientific research. MNPT is a thiourea derivative that has been shown to exhibit interesting properties in terms of its synthesis method, mechanism of action, and biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in cell proliferation and survival. N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea has been shown to inhibit the activity of certain kinases, which are enzymes that play a critical role in cell signaling pathways. N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea has also been shown to induce apoptosis, or programmed cell death, in cancer cells. The exact mechanism of action of N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea is an area of ongoing research.
Biochemical and Physiological Effects:
N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea has been shown to exhibit interesting biochemical and physiological effects. It has been shown to exhibit activity against certain types of cancer cells, including breast cancer and leukemia. N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea has also been shown to exhibit anti-inflammatory activity, which has potential applications in the treatment of inflammatory diseases. N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea has been shown to be relatively non-toxic, which makes it a promising candidate for further research in drug discovery.

Advantages and Limitations for Lab Experiments

N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify, which makes it a readily available starting material for further research. N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea also exhibits interesting properties that make it useful for a variety of research applications. One limitation is that the mechanism of action of N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea is not fully understood, which makes it difficult to predict its effects in certain experimental systems. Another limitation is that N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea has not been extensively studied in vivo, which limits its potential applications in drug discovery.

Future Directions

There are several future directions for research on N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea. One area of research is to further elucidate the mechanism of action of N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea, which could lead to the development of more effective inhibitors of cancer cell proliferation. Another area of research is to study the potential use of N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea in drug delivery systems, as it has been shown to exhibit interesting properties as a ligand for metal ions. N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea could also be further studied for its potential use in the treatment of inflammatory diseases. Overall, N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea is a promising compound that has potential applications in a variety of scientific research fields.

Synthesis Methods

The synthesis of N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea involves the reaction of 3-methylbenzenamine with 3-nitrobenzenesulfonyl chloride in the presence of potassium carbonate and dimethylformamide. The resulting product is then treated with thiourea to yield N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea. This synthesis method has been optimized to yield high purity N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea with good yields. The synthesis method has been reported in several scientific journals and has been used as a basis for further research on N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea.

Scientific Research Applications

N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea has been studied for its potential applications in scientific research. It has been shown to exhibit interesting properties that make it useful for a variety of research applications. N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea has been used as a starting material for the synthesis of other compounds, including fluorescent dyes and inhibitors of enzymes. N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea has also been studied for its potential use in drug discovery, as it has been shown to exhibit activity against certain types of cancer cells. N-(3-methylphenyl)-N'-(3-nitrophenyl)thiourea has also been used as a ligand for metal ions, which has potential applications in catalysis and materials science.